Cas no 4154-43-2 (Phosphoric acid, mono(4-nitrophenyl) ester, sodium salt (1:1))

• Product name: Phosphoric acid, mono(4-nitrophenyl) ester, sodium salt (1:1)
• CAS No: 4154-43-2
• MF: C₆H₅NNaO₆P
• MW: 241.0708
• CID: 1512680

Phosphoric acid, mono(4-nitrophenyl) ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, mono(4-nitrophenyl) ester, monosodium salt
• Phosphoric acid, mono(4-nitrophenyl) ester, sodium salt (1:1)

• Inchi： InChI=1S/C6H6NO6P.Na/c8-7(9)5-1-3-6(4-2-5)13-14(10,11)12;/h1-4H,(H2,10,11,12);/q;+1/p-1
• InChI Key： RUYANEADGUFWRJ-UHFFFAOYSA-M
• SMILES： C1=C(C=CC(=C1)OP(=O)(O)[O-])[N+](=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3